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Compound of Interest

Compound Name: Rock-IN-32

Cat. No.: B12367872

Technical Support Center: Rock-IN-32

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals achieve consistent
and reliable results in experiments utilizing Rock-IN-32.

Introduction to Rock-IN-32

Rock-IN-32 is a potent and selective inhibitor of Rho-associated coiled-coil containing protein
kinase 2 (ROCK?2), with a reported IC50 value of 11 nM.[1][2] It is a valuable tool for
investigating the physiological and pathological roles of the Rho/ROCK signaling pathway,
which is implicated in various cellular processes including cell adhesion, migration,
proliferation, and apoptosis.[3] Due to the limited volume of specific published data on Rock-
IN-32, this guide also incorporates best practices and troubleshooting strategies derived from
experiments with other well-characterized ROCK inhibitors.

Diagram: The Rho/ROCK Signaling Pathway and
Point of Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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experiments]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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